FXR Agonist
  • BAR502
    BAR502
    • Cat. No.:
    • B605914
    • CAS No.:
    • Molecular Formula:
    • C25H44O3
    • Molecular Weight:
    • 392.6 g/mol
    Description
    BAR502 is a dual agonist of the G protein-coupled bile acid-activated receptor and farnesoid x receptor (GP-BAR1 and FXR;  EC50s = 0.2 and 1 μM, respectively). It increases the expression of the FXR-regulat...
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  • Cilofexor
    Cilofexor
    • Cat. No.:
    • B606690
    • CAS No.:
    • 1418274-28-8
    • Molecular Formula:
    • C28H22Cl3N3O5
    • Molecular Weight:
    • 586.8 g/mol
    Description
    Cilofexor is under investigation in clinical trial NCT02943447 (Safety, Tolerability, and Efficacy of Cilofexor in Adults With Primary Biliary Cholangitis Without Cirrhosis).
    CILOFEXOR is a small molecule dru...
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  • Cilofexor tromethamine
    Cilofexor tromethamine
    • Cat. No.:
    • B606691
    • CAS No.:
    • 2253764-93-9
    • Molecular Formula:
    • C32H33Cl3N4O8
    • Molecular Weight:
    • 708.0 g/mol
    Description
    Cilofexor, also known as GS-9674, is a farnesoid X receptor (FXR) agonist. The nonsteroidal FXR agonist cilofexor (GS-9674) improves markers of cholestasis and liver injury in patients with PSC. In clinical stu...
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  • Fexaramine
    Fexaramine
    • Cat. No.:
    • B7909862
    • CAS No.:
    • 2197131-49-8
    • Molecular Formula:
    • C32H36N2O3
    • Molecular Weight:
    • 496.6 g/mol
    Description
    Fexaramine is a member of biphenyls.
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  • BMS-986339
    BMS-986339
    • Cat. No.:
    • B11929565
    • CAS No.:
    • Molecular Formula:
    • C35H41F4N3O4
    • Molecular Weight:
    • 643.7 g/mol
    Description
    BMS-986339 is a useful research compound. Its molecular formula is C35H41F4N3O4 and its molecular weight is 643.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BMS-986339 suitable for many...
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  • NR1H4 activator 1
    NR1H4 activator 1
    • Cat. No.:
    • B13430107
    • CAS No.:
    • Molecular Formula:
    • C34H53NO7S
    • Molecular Weight:
    • 619.9 g/mol
    Description
    NR1H4 activator 1 is a useful research compound. Its molecular formula is C34H53NO7S and its molecular weight is 619.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NR1H4 activator 1 suita...
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  • (R,R)-PX20606
    (R,R)-PX20606
    • Cat. No.:
    • B15574117
    • CAS No.:
    • Molecular Formula:
    • C29H22Cl3NO4
    • Molecular Weight:
    • 554.8 g/mol
    Description
    (R,R)-PX20606 is a useful research compound. Its molecular formula is C29H22Cl3NO4 and its molecular weight is 554.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (R,R)-PX20606 suitable fo...
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  • GSK2324
    GSK2324
    • Cat. No.:
    • B15574374
    • CAS No.:
    • Molecular Formula:
    • C29H22Cl2N2O4
    • Molecular Weight:
    • 533.4 g/mol
    Description
    GSK2324 is a useful research compound. Its molecular formula is C29H22Cl2N2O4 and its molecular weight is 533.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSK2324 suitable for many rese...
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  • XJ02862-S2
    XJ02862-S2
    • Cat. No.:
    • B15577209
    • CAS No.:
    • Molecular Formula:
    • C27H31N3O3
    • Molecular Weight:
    • 445.6 g/mol
    Description
    XJ02862-S2 is a useful research compound. Its molecular formula is C27H31N3O3 and its molecular weight is 445.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XJ02862-S2 suitable for many r...
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  • Lecufexor
    Lecufexor
    • Cat. No.:
    • B15579099
    • CAS No.:
    • 2247972-61-6
    • Molecular Formula:
    • C32H21Cl3N2O5
    • Molecular Weight:
    • 619.9 g/mol
    Description
    Lecufexor is a useful research compound. Its molecular formula is C32H21Cl3N2O5 and its molecular weight is 619.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lecufexor suitable for many ...
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